Cas no 408526-37-4 (4-methyl-1,3-thiazole-5-carbonitrile)

• Product Name: 4-methyl-1,3-thiazole-5-carbonitrile
• CAS No: 408526-37-4
• MF: C₅H₄N₂S
• MW: 124.163659095764
• CID: 926302
• PubChem ID: 21331498
• Update Time: 2025-06-13

4-methyl-1,3-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-Thiazolecarbonitrile
• 4-methyl-thiazole-5-carbonitrile
• 5-Thiazolecarbonitrile, 4-methyl-
• AKOS012322576
• 408526-37-4
• EN300-112427
• 4-methyl-1,3-thiazole-5-carbonitrile
• CS-0308251
• SCHEMBL2693185
• AT15031
• 4-Methylthiazole-5-carbonitrile
• DB-358466

• Inchi： 1S/C5H4N2S/c1-4-5(2-6)8-3-7-4/h3H,1H3
• InChI Key： OFPQIQVQBVIWKJ-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C#N

Computed Properties

• Exact Mass: 124.00951931g/mol
• Monoisotopic Mass: 124.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on 4-methyl-1,3-thiazole-5-carbonitrile

Comprehensive Overview of 4-methyl-1,3-thiazole-5-carbonitrile (CAS No. 408526-37-4)

4-methyl-1,3-thiazole-5-carbonitrile (CAS No. 408526-37-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The thiazole ring, a core component of this molecule, is known for its versatility in drug design, making 4-methyl-1,3-thiazole-5-carbonitrile a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential in developing novel antimicrobial agents and kinase inhibitors, aligning with the growing demand for innovative therapeutic solutions.

The compound's nitrile functional group enhances its reactivity, enabling diverse chemical transformations. This feature is particularly relevant in the context of green chemistry, where efficient synthetic routes are prioritized. Recent studies highlight its role in catalyzed cross-coupling reactions, a hot topic in organic synthesis. As sustainability becomes a focal point in chemical industries, 4-methyl-1,3-thiazole-5-carbonitrile offers a promising scaffold for eco-friendly methodologies.

In the realm of material science, 4-methyl-1,3-thiazole-5-carbonitrile has been investigated for its potential in organic electronics. Its conjugated system and electron-withdrawing cyano group make it a candidate for semiconductor applications. With the rise of flexible electronics and IoT devices, this compound could contribute to advancements in conductive polymers and sensors.

Analytical characterization of 4-methyl-1,3-thiazole-5-carbonitrile typically involves NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity for research applications. The compound's stability under various conditions makes it suitable for high-throughput screening in drug discovery. Questions like "How to synthesize 4-methyl-1,3-thiazole-5-carbonitrile?" or "What are the biological activities of thiazole derivatives?" are frequently searched, reflecting its relevance in academic and industrial settings.

From a commercial perspective, 4-methyl-1,3-thiazole-5-carbonitrile is supplied by specialized chemical manufacturers with strict quality control protocols. Its pricing and availability are influenced by demand in pharmaceutical intermediates markets. Regulatory compliance, such as REACH and GMP standards, ensures safe handling and transportation.

Future research directions may explore its structure-activity relationships (SAR) in anticancer drug development, a trending topic in medicinal chemistry. Collaborative efforts between academia and industry could unlock new applications, reinforcing the importance of 4-methyl-1,3-thiazole-5-carbonitrile in modern science.